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Compound of Interest

1-(Boc-amino)-2-
Compound Name:

(ethylamino)ethane

Cat. No.: B054407

This document outlines the determination of the molecular weight for the compound 1-(Boc-
amino)-2-(ethylamino)ethane, a chemical intermediate often utilized in pharmaceutical and
organic synthesis.

Compound Identification and Formula

The subject compound is identified as 1-(Boc-amino)-2-(ethylamino)ethane. Based on its
chemical structure, the molecular formula is established as CoH20N202[1][2]. This formula is
derived from the constituent parts of the molecule: a tert-butoxycarbonyl (Boc) protecting
group, an ethane backbone, and an ethylamino group.

Physicochemical Data

The molecular weight is a critical parameter for researchers and scientists in drug development
and chemical synthesis, as it is fundamental for stoichiometric calculations and analytical
characterization. The calculated and experimentally verified data for 1-(Boc-amino)-2-
(ethylamino)ethane are summarized below.
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Parameter Value Reference
Molecular Formula CoH20N202 [1112]
Molecular Weight 188.27 g/mol [1]

CAS Number 113283-93-5 [1][2]

The molecular weight is calculated based on the atomic weights of its constituent elements:
Carbon (C), Hydrogen (H), Nitrogen (N), and Oxygen (O). The value of 188.27 g/mol is
consistent with the molecular formula CoH20N202[1][3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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